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Compound of Interest

Compound Name: 1,11-Dodecadiene

Cat. No.: B1329416 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,11-dodecadiene. Adherence to

these procedures is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
1,11-Dodecadiene is a combustible liquid that presents several potential hazards.[1][2] While

some safety data sheets (SDS) classify it as not a hazardous substance, others indicate it can

be harmful if ingested, inhaled, or absorbed through the skin, and may cause irritation.[3][4]

One source indicates that it may be fatal if swallowed and enters the airways due to aspiration

risk. Repeated exposure may also lead to skin dryness or cracking. Given the conflicting

information, it is imperative to handle this chemical with a high degree of caution.

The following Personal Protective Equipment (PPE) is mandatory when handling 1,11-
dodecadiene to minimize exposure risk.
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PPE Category Specification Rationale

Eye and Face Protection

Wear safety glasses with side

shields or chemical safety

goggles.[5]

Protects eyes from splashes

and contact with vapors.

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile or butyl

rubber) and a lab coat or

protective clothing.[5][6]

Prevents skin contact,

absorption, and potential

irritation.[3]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits may be

exceeded or irritation is

experienced, use a

NIOSH/MSHA approved

respirator.[5]

Minimizes inhalation of

potentially harmful vapors.

Safe Handling and Storage Protocols
Proper handling and storage are critical to preventing accidents and ensuring the chemical's

stability.
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Procedure Stage Action Details

Engineering Controls
Work in a chemical fume hood

or a well-ventilated area.[4]

To control vapor exposure and

prevent inhalation.

Ensure a safety shower and

eyewash station are readily

accessible.[4]

For immediate response in

case of accidental exposure.

Handling
Avoid contact with skin, eyes,

and clothing.[4]

To prevent irritation and

potential systemic effects.

Keep away from heat, sparks,

open flames, and other ignition

sources. Do not smoke in the

handling area.[1][4]

1,11-Dodecadiene is a

combustible liquid.[1][2]

Take precautionary measures

against static discharge.[4]

To prevent ignition of

flammable vapors.

Wash hands thoroughly after

handling.[4]

To remove any residual

chemical from the skin.

Storage
Keep the container tightly

closed.[4][5]

To prevent vapor release and

contamination.

Store in a cool, dry, and well-

ventilated place.[1][4][5]

To maintain chemical stability

and prevent pressure buildup.

Store away from incompatible

materials such as oxidizing

agents.[2]

To avoid hazardous chemical

reactions.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[5]

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin area with plenty of soap

and water.[4][5] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[4]

[5][7]

Ingestion

Do NOT induce vomiting.[8] Clean mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5][8]

Spill, Leak, and Disposal Plan
A clear plan for containment and disposal is essential for managing accidental releases and

waste.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[5]

Absorb: Use a suitable absorbent material to collect as much of the spill as possible.[4]
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Collect: Pick up and transfer the absorbed material to a properly labeled, sealed container

for disposal.[5]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][5]

Waste should be classified as hazardous and disposed of in accordance with local, state,

and federal regulations.[9]

Do not allow the product to enter drains or waterways.[4]
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Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Step 1

Chemical Handling

Step 2

Use in Fume Hood / Well-Ventilated Area

During Use

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources

Post-Use Storage

Spill Occurs

If Accidental

Waste Generation

Post-Experiment

Decontamination & Clean-up

After Use

Spill Response Protocol
- Evacuate
- Ventilate

- Contain & Absorb

After Spill Clean-up

Dispose via Approved Hazardous Waste Facility

Final Step

Remove PPE

Step 1

Wash Hands Thoroughly

Step 2

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,11-dodecadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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